![molecular formula C19H22N2O3S B2618649 (3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol CAS No. 1349199-70-7](/img/structure/B2618649.png)
(3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol is a chemical compound with potential applications in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of (3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol involves the inhibition of the dopamine transporter. This inhibition leads to an increase in the levels of dopamine in the brain, which can have a variety of effects on the body. Specifically, an increase in dopamine levels can lead to an improvement in mood and a reduction in symptoms of certain neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its interaction with the dopamine transporter. By inhibiting this protein, this compound can lead to an increase in the levels of dopamine in the brain. This increase in dopamine can have a variety of effects on the body, including an improvement in mood, a reduction in symptoms of certain neurological disorders, and an increase in motivation and focus.
Advantages and Limitations for Lab Experiments
The advantages of using (3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol in lab experiments include its ability to interact with the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. This interaction can have potential implications for the treatment of certain neurological disorders, such as Parkinson's disease. The limitations of using this compound in lab experiments include the potential for unwanted side effects and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research involving (3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol. One potential direction is to further investigate its mechanism of action and its potential applications in the treatment of neurological disorders. Another potential direction is to explore its potential as a tool for studying the dopamine transporter and its role in the brain. Additionally, further research could be conducted to investigate the potential side effects of this compound and to develop strategies for minimizing these effects. Overall, this compound has potential as a valuable tool for scientific research and has the potential to lead to new insights into the functioning of the brain and the treatment of neurological disorders.
Synthesis Methods
The synthesis of (3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol involves a multi-step process. The first step involves the reaction of benzaldehyde with 4-methylbenzylamine to form the corresponding imine. The imine is then reduced using sodium borohydride to form the amine. The amine is then reacted with p-toluenesulfonyl chloride to form the sulfonamide. Finally, the sulfonamide is reacted with 1,3-dibromo-2-propanol to form the desired compound.
Scientific Research Applications
(3S)-1-Benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol has potential applications in scientific research due to its ability to interact with certain biological targets. Specifically, this compound has been shown to interact with the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. This interaction has potential implications for the treatment of certain neurological disorders, such as Parkinson's disease.
properties
IUPAC Name |
(3S)-1-benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptan-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-15-7-9-17(10-8-15)25(23,24)21-13-19(14-21)18(22)12-20(19)11-16-5-3-2-4-6-16/h2-10,18,22H,11-14H2,1H3/t18-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGWSZRHTXSQOOE-SFHVURJKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CC3(C2)C(CN3CC4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CC3(C2)[C@H](CN3CC4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.